4-{1-[(4-ethylphenyl)sulfonyl]-2-pyrrolidinyl}-3,5-dimethylisoxazole

• IUPAC Name: 4-[1-(4-ethylphenyl)sulfonylpyrrolidin-2-yl]-3,5-dimethyl-1,2-oxazole
• InChI: InChI=1S/C17H22N2O3S/c1-4-14-7-9-15(10-8-14)23(20,21)19-11-5-6-16(19)17-12(2)18-22-13(17)3/h7-10,16H,4-6,11H2,1-3H3
• InChI Key: HGORDGQNUCQXHK-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)S(=O)(=O)N2CCCC2C3=C(ON=C3C)C
• Molecular Formula: C17H22N2O3S
• Molecular Weight: 334.4 g/mol

Description

4-{1-[(4-ethylphenyl)sulfonyl]-2-pyrrolidinyl}-3,5-dimethylisoxazole is a chemical compound that has gained significant attention in the scientific community due to its potential applications in research. It is a selective antagonist of the α7 nicotinic acetylcholine receptor and has been studied for its potential therapeutic effects in various diseases.

Mechanism of Action

4-{1-[(4-ethylphenyl)sulfonyl]-2-pyrrolidinyl}-3,5-dimethylisoxazole is a selective antagonist of the α7 nicotinic acetylcholine receptor. By binding to this receptor, it inhibits the activity of the receptor and reduces the downstream effects of its activation.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-{1-[(4-ethylphenyl)sulfonyl]-2-pyrrolidinyl}-3,5-dimethylisoxazole are related to its mechanism of action. By inhibiting the α7 nicotinic acetylcholine receptor, it reduces the downstream effects of its activation, including the release of neurotransmitters and cytokines. This can lead to improvements in cognitive function, reduction in inflammation, and other therapeutic effects.

Advantages and Limitations for Lab Experiments

One advantage of using 4-{1-[(4-ethylphenyl)sulfonyl]-2-pyrrolidinyl}-3,5-dimethylisoxazole in lab experiments is its selectivity for the α7 nicotinic acetylcholine receptor. This allows researchers to study the specific effects of inhibiting this receptor without affecting other receptors. One limitation is its potential toxicity, which can limit its use in certain experiments.

Future Directions

There are several future directions for research on 4-{1-[(4-ethylphenyl)sulfonyl]-2-pyrrolidinyl}-3,5-dimethylisoxazole. One area of interest is its potential therapeutic effects in other diseases, including Parkinson's disease and multiple sclerosis. Another area of interest is its potential use as a tool for studying the α7 nicotinic acetylcholine receptor and its downstream effects. Further research is needed to fully understand the potential applications of this compound.

Synthesis Methods

The synthesis of 4-{1-[(4-ethylphenyl)sulfonyl]-2-pyrrolidinyl}-3,5-dimethylisoxazole involves several steps, including the reaction of 4-ethylbenzenesulfonyl chloride with 2-pyrrolidinone, followed by the reaction of the resulting product with 3,5-dimethyl-4-(trifluoromethyl)isoxazole. The final product is obtained after purification and characterization.

Scientific Research Applications

The α7 nicotinic acetylcholine receptor has been implicated in various diseases, including Alzheimer's disease, schizophrenia, and inflammation. 4-{1-[(4-ethylphenyl)sulfonyl]-2-pyrrolidinyl}-3,5-dimethylisoxazole has been studied for its potential therapeutic effects in these diseases. In Alzheimer's disease, it has been shown to improve cognitive function and reduce amyloid-beta deposition. In schizophrenia, it has been shown to reduce positive symptoms and improve cognitive function. In inflammation, it has been shown to reduce cytokine production and inflammation.